Cas no 1594104-49-0 (7-propanoylspiro4.5decan-8-one)

• Product Name: 7-propanoylspiro4.5decan-8-one
• CAS No: 1594104-49-0
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 5691301
• PubChem ID: 114818652
• Update Time: 2025-07-15

7-propanoylspiro4.5decan-8-one Chemical and Physical Properties

Names and Identifiers

• 7-Propanoylspiro[4.5]decan-8-one
• 1594104-49-0
• EN300-1125588
• 7-propanoylspiro4.5decan-8-one

• Inchi： 1S/C13H20O2/c1-2-11(14)10-9-13(6-3-4-7-13)8-5-12(10)15/h10H,2-9H2,1H3
• InChI Key： FXWRGHWAINHDKG-UHFFFAOYSA-N
• SMILES： O=C1CCC2(CC1C(CC)=O)CCCC2

Computed Properties

• Exact Mass: 208.146329876g/mol
• Monoisotopic Mass: 208.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 7-propanoylspiro4.5decan-8-one

Professional Introduction to Compound with CAS No. 1594104-49-0 and Product Name: 7-propanoylspiro4.5decan-8-one

The compound identified by the CAS number 1594104-49-0 and the product name 7-propanoylspiro4.5decan-8-one represents a significant area of interest in the field of organic chemistry and pharmaceutical research. This spirocyclic ketone, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and synthetic organic transformations.

In recent years, the study of spirocyclic compounds has seen considerable advancements, particularly in their role as key intermediates in the synthesis of biologically active molecules. The structural motif of spiro4.5decan-8-one provides a rigid scaffold that can be modified to introduce various functional groups, making it a versatile building block for drug discovery efforts. The presence of a 7-propanoyl substituent further enhances its reactivity and opens up possibilities for further derivatization, which is crucial for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential in the development of small-molecule inhibitors targeting specific enzymatic pathways. Spirocyclic structures are known for their ability to mimic natural substrates, thereby facilitating high-affinity binding to biological targets. The 7-propanoylspiro4.5decan-8-one derivative has been explored in several preclinical studies as a lead compound for inhibiting enzymes involved in inflammatory responses and metabolic disorders. Its unique stereochemistry and electronic properties make it an attractive candidate for further optimization.

Recent research has highlighted the importance of spirocyclic compounds in the design of antiviral and anticancer agents. The rigid core of spiro4.5decan-8-one allows for precise tuning of electronic and steric interactions, which is essential for achieving potent activity against disease-causing pathogens. The 7-propanoyl moiety, in particular, has been shown to enhance solubility and bioavailability, critical factors for pharmaceutical development. This has led to several patents being filed for derivatives of this compound that exhibit promising pharmacological profiles.

The synthesis of 7-propanoylspiro4.5decan-8-one involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Advanced techniques such as asymmetric catalysis and transition-metal-catalyzed reactions have been employed to construct the spirocyclic core with high enantioselectivity. These synthetic strategies not only highlight the compound's synthetic utility but also contribute to the broader field of organic chemistry by providing novel approaches to constructing complex molecular architectures.

In addition to its pharmaceutical applications, 7-propanoylspiro4.5decan-8-one has shown potential in material science research. Its unique structural features make it a candidate for developing novel polymers and liquid crystals with tailored properties. The spirocyclic framework imparts thermal stability and mechanical strength, while the 7-propanoyl substituent influences electronic characteristics, making it suitable for optoelectronic applications.

The compound's behavior in various chemical environments has been extensively studied through spectroscopic and computational methods. Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in elucidating its molecular structure, while density functional theory (DFT) calculations have provided insights into its electronic properties and reactivity patterns. These studies have not only confirmed the identity of 7-propanoylspiro4.5decan-8-one but also revealed new opportunities for its functionalization.

Future directions in research on this compound include exploring its role in drug delivery systems and nanotechnology applications. The ability to modify its surface properties through functionalization makes it an ideal candidate for developing targeted drug delivery platforms. Additionally, its compatibility with various polymer matrices suggests potential uses in creating smart materials that can respond to environmental stimuli.

In conclusion, 7-propanoylspiro4.5decan-8-one, identified by CAS number 1594104-49-0, represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features, coupled with its potential as a pharmacological lead and material science building block, make it a subject of intense interest among researchers worldwide. As synthetic methodologies continue to evolve, further derivatives and applications of this compound are expected to emerge, contributing significantly to advancements in chemistry and medicine.